Cas no 1264036-88-5 ((R)-3-(4-Methyl-pyrimidin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester)

• Product Name: (R)-3-(4-Methyl-pyrimidin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester
• CAS No: 1264036-88-5
• MF: C₁₄H₂₂N₄O₂
• MW: 278.350082874298
• CID: 2158424
• Update Time: 2025-10-28

(R)-3-(4-Methyl-pyrimidin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (R)-3-(4-methyl-pyrimidin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester
• (R)-tert-Butyl 3-((4-methylpyrimidin-2-yl)amino)pyrrolidine-1-carboxylate
• (R)-3-(4-methylpyrimidin-2-ylamino)pyrrolidine-1-carboxylic acid tert-butyl ester
• (R)-3-(4-Methyl-pyrimidin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C14H22N4O2/c1-10-5-7-15-12(16-10)17-11-6-8-18(9-11)13(19)20-14(2,3)4/h5,7,11H,6,8-9H2,1-4H3,(H,15,16,17)/t11-/m1/s1
• InChI Key： JANNHRGVIVQQRF-LLVKDONJSA-N
• SMILES： O(C(C)(C)C)C(N1CC[C@H](C1)NC1N=CC=C(C)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 343
• Topological Polar Surface Area: 67.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on (R)-3-(4-Methyl-pyrimidin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester

Comprehensive Overview of (R)-3-(4-Methyl-pyrimidin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1264036-88-5)

The compound (R)-3-(4-Methyl-pyrimidin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1264036-88-5) is a chiral pyrrolidine derivative with significant applications in pharmaceutical research and organic synthesis. This molecule features a tert-butyl ester group and a 4-methyl-pyrimidin-2-ylamino moiety, which contribute to its unique chemical properties and reactivity. Its stereochemistry, denoted by the (R)-configuration, is critical for its biological activity and interaction with target proteins, making it a valuable intermediate in drug discovery.

In recent years, the demand for chiral building blocks like (R)-3-(4-Methyl-pyrimidin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester has surged due to their role in the development of enantioselective drugs. Researchers are particularly interested in its potential as a precursor for kinase inhibitors and other therapeutic agents. The compound's CAS No. 1264036-88-5 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and synthetic biology.

The synthesis of (R)-3-(4-Methyl-pyrimidin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester involves multi-step organic reactions, including amination and esterification. Its tert-butyl ester group enhances solubility and stability, which are crucial for handling and storage in laboratory settings. Additionally, the 4-methyl-pyrimidin-2-ylamino fragment is a common pharmacophore in drug design, often associated with modulating enzyme activity and receptor binding.

From an SEO perspective, keywords such as "chiral pyrrolidine derivatives," "tert-butyl ester synthesis," and "CAS 1264036-88-5 applications" are highly relevant to this compound. These terms align with current trends in pharmaceutical research, where precision chemistry and enantiomeric purity are paramount. Users often search for "buy (R)-3-(4-Methyl-pyrimidin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester" or "suppliers of CAS 1264036-88-5," highlighting its commercial importance.

In conclusion, (R)-3-(4-Methyl-pyrimidin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1264036-88-5) is a versatile and high-value compound in modern chemistry. Its structural features and chiral properties make it indispensable for researchers exploring new therapeutic avenues. As the pharmaceutical industry continues to prioritize targeted therapies, this compound is likely to remain a focal point in both academic and industrial research.